Cas no 1353958-84-5 (tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
• CAS No: 1353958-84-5
• MF: C₁₈H₂₅N₃O₄S
• MW: 379.473803281784
• CID: 2091278
• PubChem ID: 135742101
• Update Time: 2025-06-14

tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
• AKOS024463072
• tert-butyl 3-{[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]methyl}piperidine-1-carboxylate
• 1353958-84-5
• tert-butyl 3-[[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]methyl]piperidine-1-carboxylate
• tert-butyl 3-{[(1,1-dioxo-1lambda,2-benzothiazol-3-yl)amino]methyl}piperidine-1-carboxylate
• tert-Butyl3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate
• C18H25N3O4S
• DB-204004
• 2-Methyl-2-propanyl 3-{[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]methyl}-1-piperidinecarboxylate
• 3-[(1,1-Dioxo-1H-1lambda*6*-benzo[d]isothiazol-3-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD21099003
• Inchi： 1S/C18H25N3O4S/c1-18(2,3)25-17(22)21-10-6-7-13(12-21)11-19-16-14-8-4-5-9-15(14)26(23,24)20-16/h4-5,8-9,13H,6-7,10-12H2,1-3H3,(H,19,20)
• InChI Key： VJTQIRJXMVNRTC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2/C(/N1)=N/CC1CN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 379.15657746Da
• Monoisotopic Mass: 379.15657746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353958-84-5)

Recent studies have highlighted the significance of tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353958-84-5) as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique benzo[d]isothiazole and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The structural features of this molecule, including the tert-butyl carbamate group and the sulfonamide linkage, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and biological activities of derivatives derived from 1353958-84-5. The study employed a combination of computational modeling and in vitro assays to identify compounds with high affinity for serotonin and dopamine receptors. The results demonstrated that modifications at the piperidine ring could enhance receptor selectivity, suggesting potential applications in treating neurological disorders such as schizophrenia and Parkinson's disease. Additionally, the sulfonamide group was found to play a critical role in modulating the compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory properties of 1353958-84-5 derivatives. The study revealed that these compounds exhibited potent inhibition of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), key enzymes involved in inflammatory pathways. Molecular docking studies further elucidated the interactions between the benzo[d]isothiazole moiety and the active sites of these enzymes, providing a structural basis for the observed bioactivity. These findings underscore the potential of 1353958-84-5 as a scaffold for designing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, recent advancements in the preparation of 1353958-84-5 have been reported in Organic Process Research & Development. Researchers optimized a multi-step synthesis route, achieving higher yields and purity through the use of green chemistry principles, such as solvent-free reactions and catalytic hydrogenation. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices. The study also highlighted the importance of rigorous analytical techniques, including HPLC and NMR spectroscopy, in ensuring the quality and consistency of the final product.

In conclusion, tert-Butyl 3-(((1,1-dioxidobenzo[d]isothiazol-3-yl)amino)methyl)piperidine-1-carboxylate (CAS: 1353958-84-5) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in CNS disorders and inflammatory diseases. Future studies are expected to explore its utility in combination therapies and targeted drug delivery systems, further expanding its impact on the field of chemical biology and medicine.